Cas no 2137767-75-8 (1-Butanone, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-)

• Product Name: 1-Butanone, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-
• CAS No: 2137767-75-8
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5257322
• Update Time: 2025-10-29

1-Butanone, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-

• Inchi： 1S/C12H23NO2/c1-4-6-11(14)13-8-5-7-10(9-13)12(2,3)15/h10,15H,4-9H2,1-3H3
• InChI Key： JURSYZYWCUOJOQ-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C(O)(C)C)C1)(=O)CCC

Additional information on 1-Butanone, 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-

Chemical Overview of 1-Butanone, 1-[3-(1-Hydroxy-1-Methylethyl)-1-Piperidinyl]

Chemical Name: The compound in question is 1-butane, specifically the derivative 1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-. This compound is also referenced by its CAS number, CAS No. 2137767-75-8, which uniquely identifies it in chemical databases and literature.

Chemical Structure: The structure of this compound consists of a piperidine ring, which is a six-membered cyclic amine. Attached to the piperidine ring is a butanone group at position 3. Additionally, the compound features a hydroxymethyl group (-CH(OH)CH3), which introduces hydroxyl functionality into the molecule. This combination of functional groups contributes to the compound's unique chemical properties and reactivity.

Physical Properties: The physical properties of this compound include a molecular weight of approximately 209 g/mol and a melting point that falls within the range typical for such organic compounds. The presence of the hydroxyl group increases the compound's polarity, which affects its solubility in various solvents. Recent studies have shown that this compound exhibits moderate solubility in polar solvents like water and ethanol, making it suitable for applications requiring controlled release or targeted delivery systems.

Synthesis: The synthesis of this compound typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction where an appropriate alkyl halide reacts with piperidine in the presence of a base to form the piperidine derivative. Subsequent oxidation or reduction steps may be employed to introduce or modify functional groups as needed. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

Biochemical Applications: This compound has shown promise in biochemical applications due to its ability to act as a chelating agent or a ligand in metalloenzyme studies. Research published in 2023 highlights its role in stabilizing metal ions within enzymatic active sites, thereby enhancing enzyme activity and selectivity. Such findings suggest potential applications in drug design and catalytic processes.

Toxicological Studies: Recent toxicological evaluations indicate that this compound exhibits low acute toxicity when administered at typical experimental doses. However, chronic exposure studies are still underway to fully assess its long-term effects on biological systems. These studies are crucial for determining safe handling procedures and regulatory compliance.

Sustainability Considerations: In line with current trends toward sustainable chemistry, researchers are exploring greener synthesis pathways for this compound. Methods involving biocatalysts or renewable feedstocks are being investigated to reduce environmental impact while maintaining product quality and performance.

FUTURE RESEARCH DIRECTIONS: Future research on this compound is expected to focus on expanding its application scope in pharmaceuticals and materials science. Ongoing projects aim to elucidate its interaction mechanisms with biological systems and optimize its properties for specific industrial uses.